Cas no 2228128-95-6 (methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate)

• Product Name: methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate
• CAS No: 2228128-95-6
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 6069823
• PubChem ID: 165647773
• Update Time: 2025-05-25

methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate
• EN300-1987894
• 2228128-95-6

• Inchi： 1S/C10H19NO4/c1-10(2)14-6-8(15-10)7(11)4-5-9(12)13-3/h7-8H,4-6,11H2,1-3H3
• InChI Key： SDXDAEMQYSFNPW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate

Methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate (CAS No. 2228128-95-6): A Comprehensive Overview

Methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate, identified by its CAS number 2228128-95-6, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their versatile applications in drug development and synthetic chemistry. The unique structural features of this molecule, particularly the presence of a dioxolane ring and an amino acid derivative moiety, make it a promising candidate for various biochemical and pharmacological investigations.

The molecular structure of methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate consists of a butanoate backbone substituted with an amino group at the fourth carbon position and a 2,2-dimethyl-1,3-dioxolan-4-yl group at the same position. This configuration imparts unique chemical properties that have been explored in recent research for potential therapeutic applications. The dioxolane ring, a cyclic ether with two oxygen atoms, is known for its stability and reactivity, making it a valuable component in the synthesis of complex organic molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The amino acid derivative moiety in methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate suggests potential interactions with biological targets such as enzymes and receptors. This has led to several studies investigating its role as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential as a chiral building block in the synthesis of enantiomerically pure drugs. Chirality is a critical factor in pharmaceuticals, as the biological activity of many drugs depends on their specific stereochemical configuration. The presence of the dioxolane ring in methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate provides a stable framework for the synthesis of chiral molecules, which can be further modified to produce highly selective therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Using molecular modeling techniques, scientists have been able to identify potential binding sites for methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate on various biological targets. These studies have revealed promising interactions with enzymes such as kinases and proteases, which are often implicated in disease pathways.

The synthesis of methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate has also been optimized to improve yield and purity. Modern synthetic methodologies have allowed for the efficient construction of this complex molecule using multi-step reactions that incorporate protective group strategies to ensure regioselectivity. These advancements have made it possible to produce sufficient quantities of the compound for both preclinical and clinical studies.

In preclinical studies, methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanoate has shown potential in modulating inflammatory responses by interacting with specific signaling pathways. For instance, research indicates that it may inhibit the activity of nuclear factor kappa B (NFκB), a key transcription factor involved in inflammation. By targeting NFκB, this compound could potentially reduce inflammation-related symptoms in various diseases.

The compound's ability to cross the blood-brain barrier has also been explored in recent studies. This property is crucial for drugs targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that methyl 4-amino-4-(2,2-dimethyl-1,3-dioxolan-4-ybutoate) may have neuroprotective effects by modulating neurotransmitter release and receptor activity.

In addition to its therapeutic potential, methyl 4-amino-octanone derivatives, including this compound, have been investigated for their role in material science applications. The unique structural features of these molecules make them suitable candidates for developing novel polymers and coatings with enhanced mechanical properties and biodegradability.

The future directions for research on methyl 4-amino-octanone derivatives include further exploration of their pharmacological properties and development of novel synthetic routes to improve scalability. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that can benefit patients worldwide.